(2-Fluorophenyl)(4-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)piperazin-1-yl)methanone

• IUPAC Name: (2-fluorophenyl)-[4-(6-methylsulfonyl-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C19H18FN3O3S2/c1-28(25,26)13-6-7-16-17(12-13)27-19(21-16)23-10-8-22(9-11-23)18(24)14-4-2-3-5-15(14)20/h2-7,12H,8-11H2,1H3
• InChI Key: AJOZPGUZMCZRSU-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC2=C(C=C1)N=C(S2)N3CCN(CC3)C(=O)C4=CC=CC=C4F
• Molecular Formula: C19H18FN3O3S2
• Molecular Weight: 419.5 g/mol

Description

This compound is a derivative of thiazole, a heterocyclic compound that contains sulfur and nitrogen. Thiazoles are known for their wide range of biological activities, including antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant properties. The specific compound you mentioned is a novel structure, and there might not be much information available about it specifically.

Molecular Structure Analysis

Thiazoles have a five-membered ring with sulfur and nitrogen atoms. The molecular structure of thiazoles can be influenced by the substituents at different positions on the ring. The specific structure of this compound would need to be analyzed using techniques such as NMR spectroscopy.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. For example, the NMR spectroscopy data can provide information about the chemical environment of the atoms in the molecule.

Scientific Research Applications

Antiviral Activity

Indole derivatives, such as the one , have demonstrated antiviral properties. For instance:

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Anti-HIV Potential

Researchers have explored indole derivatives as potential anti-HIV agents:

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Anti-Inflammatory Properties

The compound’s structure suggests it may possess anti-inflammatory effects. .

Other Unexplored Applications

Given the diverse biological activities of indole derivatives, there may be additional unexplored applications. Researchers should investigate its potential in areas such as antitubercular, antidiabetic, and antioxidant activities.

Mechanism of Action

Target of Action

It is known that thiazole derivatives, which this compound is a part of, have been found in many potent biologically active compounds . These include antimicrobial drugs, antiretroviral drugs, antifungal drugs, and antineoplastic drugs .

Mode of Action

Thiazole derivatives have been shown to act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules . The specific interactions with its targets and the resulting changes would depend on the specific biological activity it exhibits.

Biochemical Pathways

Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may affect multiple biochemical pathways .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could impact the bioavailability of the compound.

Result of Action

Thiazole derivatives have been associated with a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .